Cas no 6758-76-5 (N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-1-nitro-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide)

• Product Name: N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-1-nitro-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide
• CAS No: 6758-76-5
• Molecular Formula: C₂₉H₁₄N₂O₇
• Molecular Weight: 502.43066740036
• CID: 6112983
• PubChem ID: 3102649

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-1-nitro-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide Properties

Names and Identifiers

• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-1-nitro-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide
• 2-Anthracenecarboxamide, N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-9,10-dihydro-1-nitro-9,10-dioxo-
• F0123-0043
• 6758-76-5
• N-(9,10-dioxo-9,10-dihydro-1-anthracenyl)-1-nitro-9,10-dioxo-9,10-dihydro-2-anthracenecarboxamide
• AKOS000593055
• N-(9,10-dioxoanthracen-1-yl)-1-nitro-9,10-dioxoanthracene-2-carboxamide

• InChIKey： CCPUKNRQXKIKHT-UHFFFAOYSA-N
• Inchi： 1S/C29H14N2O7/c32-25-14-6-1-3-8-16(14)27(34)22-18(25)10-5-11-21(22)30-29(36)20-13-12-19-23(24(20)31(37)38)28(35)17-9-4-2-7-15(17)26(19)33/h1-13H,(H,30,36)
• SMILES： C1([N+]([O-])=O)=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1C(NC1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1)=O

Computed Properties

• Exact Mass: 502.08010079g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 502.08010079g/mol
• Heavy Atom Count: 38
• Complexity: 1070
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Boiling Point: 712.4±60.0 °C(Predicted)
• pka: 11.11±0.20(Predicted)
• Density: 1.572±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives